Cas no 61993-90-6 (Ethanol, 2-[butyl(5-methyl[1,2,4]triazolo[1,5-a]pyrimidin-7-yl)amino]-)

• Product Name: Ethanol, 2-[butyl(5-methyl[1,2,4]triazolo[1,5-a]pyrimidin-7-yl)amino]-
• CAS No: 61993-90-6
• MF: C₁₂H₁₉N₅O
• MW: 249.312161684036
• CID: 461384
• PubChem ID: 61448034
• Update Time: 2025-04-19

Ethanol, 2-[butyl(5-methyl[1,2,4]triazolo[1,5-a]pyrimidin-7-yl)amino]- Chemical and Physical Properties

Names and Identifiers

• Ethanol, 2-[butyl(5-methyl[1,2,4]triazolo[1,5-a]pyrimidin-7-yl)amino]-
• 2-[butyl-(5-methyl-[1,2,4]triazolo[1,5-a]pyrimidin-7-yl)amino]ethanol
• DTXSID70734224
• AKOS010708691
• 61993-90-6
• 2-[Butyl(5-methyl[1,2,4]triazolo[1,5-a]pyrimidin-7-yl)amino]ethan-1-ol
• 2-(Butyl(5-methyl-[1,2,4]triazolo[1,5-a]pyrimidin-7-yl)amino)ethanol

• Inchi： 1S/C12H19N5O/c1-3-4-5-16(6-7-18)11-8-10(2)15-12-13-9-14-17(11)12/h8-9,18H,3-7H2,1-2H3
• InChI Key： OQXXTFNOSJKHME-UHFFFAOYSA-N
• SMILES： OCCN(C1=CC(C)=NC2=NC=NN12)CCCC

Computed Properties

• Exact Mass: 249.15917
• Monoisotopic Mass: 249.15896025g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 66.6Ų

Experimental Properties

• PSA: 66.55